2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide

• IUPAC Name: (2E)-2-cyano-2-[6-(4-methylphenyl)-4-phenyl-1H-pyrimidin-2-ylidene]acetamide
• InChI: InChI=1S/C20H16N4O/c1-13-7-9-15(10-8-13)18-11-17(14-5-3-2-4-6-14)23-20(24-18)16(12-21)19(22)25/h2-11,24H,1H3,(H2,22,25)/b20-16-
• InChI Key: DFBXVPIXOUOSBR-SILNSSARSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NC(=C(C#N)C(=O)N)N2)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CC(=N/C(=C(\C#N)/C(=O)N)/N2)C3=CC=CC=C3
• Molecular Formula: C20H16N4O
• Molecular Weight: 328.4 g/mol

Description

2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide, also known as CPCA, is a synthetic compound that belongs to the pyrimidine family. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the GABA-A receptor, which plays a critical role in regulating neuronal activity in the brain. As a result, 2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide has been used as a tool to study the function of the GABA-A receptor and its role in various neurological disorders, such as epilepsy and anxiety.

Mechanism of Action

2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide acts as a positive allosteric modulator of the GABA-A receptor, which means that it enhances the activity of the receptor in response to the neurotransmitter GABA. This results in an increase in chloride ion influx into the neuron, leading to hyperpolarization and a decrease in neuronal excitability. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytics and sedatives.
Biochemical and Physiological Effects:
2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide has been shown to have a variety of biochemical and physiological effects, including anxiolytic, sedative, anticonvulsant, and muscle relaxant properties. It has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. However, further studies are needed to fully understand the potential therapeutic applications of 2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide in lab experiments is its high affinity for the GABA-A receptor, which allows for precise modulation of neuronal activity. Additionally, 2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide has been shown to have a relatively low toxicity profile, making it a safe tool for scientific research. However, one limitation of using 2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide. One area of focus is the development of more potent and selective compounds that target specific subtypes of the GABA-A receptor. Additionally, further studies are needed to explore the potential therapeutic applications of 2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide in neurological disorders, such as epilepsy, anxiety, and stroke. Finally, research on the pharmacokinetics and pharmacodynamics of 2-cyano-2-[6-(4-methylphenyl)-4-phenyl-2(1H)-pyrimidinylidene]acetamide is needed to fully understand its potential as a therapeutic agent.